Cas no 708292-18-6 (methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate)

methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate structure
708292-18-6 structure
Product Name:methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
CAS No:708292-18-6
MF:C13H15BrO5
MW:331.159203767776
MDL:MFCD05992853
CID:3060022
PubChem ID:2959326
Update Time:2025-04-21

methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-propionic acid methyl ester
    • methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
    • IDB29218
    • 708292-18-6
    • STK350661
    • Z852760600
    • EN300-230578
    • SR-01000280655-1
    • SR-01000280655
    • AKOS000313222
    • CS-0240919
    • BBL040558
    • MDL: MFCD05992853
    • Inchi: 1S/C13H15BrO5/c1-4-18-11-6-9(7-15)5-10(14)12(11)19-8(2)13(16)17-3/h5-8H,4H2,1-3H3
    • InChI Key: KESJREQXWPBFRJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C=O)=CC(=C1OC(C(=O)OC)C)OCC

Computed Properties

  • Exact Mass: 330.01029Da
  • Monoisotopic Mass: 330.01029Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.8Ų

methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-230578-0.05g
methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
708292-18-6 95%
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Enamine
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Enamine
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Enamine
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$377.0 2024-06-20
Enamine
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Enamine
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Enamine
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methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
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Enamine
EN300-230578-10.0g
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Enamine
EN300-230578-1g
methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)propanoate
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Enamine
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